Cas no 54435-13-1 (Benzoic acid, 5-chloro-2-[(4-fluorophenyl)thio]-)

Benzoic acid, 5-chloro-2-[(4-fluorophenyl)thio]- structure
54435-13-1 structure
Product Name:Benzoic acid, 5-chloro-2-[(4-fluorophenyl)thio]-
CAS No:54435-13-1
MF:C13H8ClFO2S
MW:282.717824935913
CID:354609
PubChem ID:13705753
Update Time:2025-04-19

Benzoic acid, 5-chloro-2-[(4-fluorophenyl)thio]- Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 5-chloro-2-[(4-fluorophenyl)thio]-
    • 5-chloro-2-(4-fluorophenyl)sulfanylbenzoic acid
    • 54435-13-1
    • DTXSID20547225
    • SCHEMBL11758969
    • 5-Chloro-2-[(4-fluorophenyl)sulfanyl]benzoic acid
    • A1-05439
    • AKOS006152158
    • Inchi: 1S/C13H8ClFO2S/c14-8-1-6-12(11(7-8)13(16)17)18-10-4-2-9(15)3-5-10/h1-7H,(H,16,17)
    • InChI Key: LPMSAUSFYFJZIN-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=C(C(=O)O)C=1)SC1C=CC(=CC=1)F

Computed Properties

  • Exact Mass: 281.99184
  • Monoisotopic Mass: 281.9917565g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 295
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.4
  • Topological Polar Surface Area: 62.6Ų

Experimental Properties

  • PSA: 37.3
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